Cas no 128121-49-3 (2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo-)

2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo-, is a heterocyclic compound featuring a benzothiopyran core with a carboxylic acid substituent at the 6-position and a 4-oxo functional group. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a building block for bioactive molecules. The presence of both the thiopyran ring and carboxyl group enhances its utility in derivatization reactions, enabling the formation of amides, esters, or other functionalized intermediates. Its well-defined crystalline properties ensure consistent purity, making it a reliable reagent for research and industrial processes. The compound’s stability under standard conditions further supports its handling and storage in synthetic workflows.
2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo- structure
128121-49-3 structure
Product Name:2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo-
CAS No:128121-49-3
MF:C10H8O3S
MW:208.233721733093
CID:3703040
PubChem ID:17796701
Update Time:2025-10-29

2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo-
    • 4-oxo-3,4-dihydro-2H-1-benzothiopyran-6-carboxylic acid
    • 4-Oxothiochroman-6-carboxylic acid
    • DFA12149
    • 4-Oxothiochromane-6-carboxylic acid
    • SCHEMBL8138282
    • starbld0027424
    • Z1509025219
    • EN300-6479881
    • 128121-49-3
    • 4-oxo-2,3-dihydrothiochromene-6-carboxylic acid
    • Inchi: 1S/C10H8O3S/c11-8-3-4-14-9-2-1-6(10(12)13)5-7(8)9/h1-2,5H,3-4H2,(H,12,13)
    • InChI Key: FAIRORIZYRGTPW-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C(=O)O)=CC=2C(CC1)=O

Computed Properties

  • Exact Mass: 208.01941529g/mol
  • Monoisotopic Mass: 208.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 79.7Ų

2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo- Pricemore >>

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